Cas no 1361752-52-4 (2',6'-Dichloro-2,3-difluoro-biphenyl)

• Product Name: 2',6'-Dichloro-2,3-difluoro-biphenyl
• CAS No: 1361752-52-4
• MF: C₁₂H₆Cl₂F₂
• MW: 259.078848361969
• CID: 4996228
• Update Time: 2025-06-08

2',6'-Dichloro-2,3-difluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3-difluoro-biphenyl

• Inchi： 1S/C12H6Cl2F2/c13-8-4-2-5-9(14)11(8)7-3-1-6-10(15)12(7)16/h1-6H
• InChI Key： FKNJMKZJGBCRMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 5
• Topological Polar Surface Area: 0

Additional information on 2',6'-Dichloro-2,3-difluoro-biphenyl

Comprehensive Overview of 2',6'-Dichloro-2,3-difluoro-biphenyl (CAS No. 1361752-52-4): Properties, Applications, and Industry Insights

2',6'-Dichloro-2,3-difluoro-biphenyl (CAS No. 1361752-52-4) is a specialized halogenated biphenyl derivative gaining attention in advanced chemical research and industrial applications. This compound belongs to the polyhalogenated biphenyl family, characterized by its unique molecular structure featuring chlorine and fluorine substitutions at specific positions. The strategic placement of these halogens imparts distinct electronic and steric properties, making it valuable for material science, pharmaceutical intermediates, and organic electronics.

Recent studies highlight the growing demand for fluorinated and chlorinated aromatic compounds like 2',6'-Dichloro-2,3-difluoro-biphenyl in OLED materials and liquid crystal displays (LCDs). Its electron-withdrawing characteristics enhance charge transport efficiency, a critical factor for next-generation optoelectronic devices. Researchers are also exploring its potential as a building block in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery pipelines.

From an environmental perspective, the compound's persistence and bioaccumulation potential are carefully evaluated under REACH and EPA guidelines. Unlike legacy polychlorinated biphenyls (PCBs), its targeted molecular design minimizes ecological risks while maintaining functional utility. Analytical techniques such as GC-MS and HPLC are routinely employed to monitor its purity, typically exceeding 98% for research-grade samples.

The synthesis of CAS 1361752-52-4 often involves palladium-catalyzed aryl-aryl coupling, followed by regioselective halogenation. This process aligns with green chemistry principles by optimizing atom economy and reducing hazardous byproducts. Manufacturers emphasize batch-to-batch consistency, addressing concerns raised in forums about supply chain transparency for high-performance chemicals.

Emerging discussions in scientific communities focus on this compound's role in energy storage systems. Its redox stability and thermal resistance (decomposition point >250°C) make it a candidate for advanced battery electrolytes. These attributes respond to trending searches on "sustainable energy materials" and "non-toxic alternatives for electronics", reflecting market shifts toward eco-conscious innovation.

Regulatory compliance remains a key consideration. While 2',6'-Dichloro-2,3-difluoro-biphenyl isn’t classified under restricted substances, its handling follows OSHA laboratory safety standards. Safety Data Sheets (SDS) detail proper storage in amber glass containers under inert gas to prevent photodegradation—a frequent query among laboratory technicians.

In summary, CAS 1361752-52-4 exemplifies how tailored halogenation patterns unlock functionalities for cutting-edge technologies. Its balanced lipophilicity and electronic effects cater to diverse sectors, from agrochemical formulations to flexible electronics. As industries prioritize molecular precision, this compound’s relevance in R&D portfolios continues to expand.